Cas no 199678-18-7 (4-(3-Aminocarbonylphenyl)benzoic Acid)

• Product Name: 4-(3-Aminocarbonylphenyl)benzoic Acid
• CAS No: 199678-18-7
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• MDL: MFCD18312619
• CID: 908769
• PubChem ID: 53218347
• Update Time: 2025-06-14

4-(3-Aminocarbonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3'-Carbamoyl-[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-Carbamoylphenyl)benzoic acid
• 3'-carbamoylbiphenyl-4-carboxylic acid
• 4-(3-AMINOCARBONYLPHENYL)BENZOIC ACID
• 3'-Carbamoyl[1,1'-biphenyl]-4-carboxylic acid
• [1,1'-Biphenyl]-4-carboxylic acid, 3'-(aminocarbonyl)-
• SB77077
• DB-165743
• BS-21936
• 3'-Carbamoyl-[1,1'-biphenyl]-4-carboxylicacid
• DTXSID40683290
• MFCD18312619
• 199678-18-7
• SCHEMBL1867695
• 4-(3-Aminocarbonylphenyl)benzoic Acid

• MDL： MFCD18312619
• Inchi： 1S/C14H11NO3/c15-13(16)12-3-1-2-11(8-12)9-4-6-10(7-5-9)14(17)18/h1-8H,(H2,15,16)(H,17,18)
• InChI Key： RJUGNNOOCRDGDQ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)C1C=CC(C(=O)O)=CC=1)N

Computed Properties

• Exact Mass: 241.07400
• Monoisotopic Mass: 241.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 80.39000
• LogP: 2.85100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Aminocarbonylphenyl)benzoic Acid

Comprehensive Overview of 4-(3-Aminocarbonylphenyl)benzoic Acid (CAS No. 199678-18-7): Properties, Applications, and Research Insights

4-(3-Aminocarbonylphenyl)benzoic Acid (CAS No. 199678-18-7) is a specialized organic compound gaining attention in pharmaceutical and material science research. This benzoic acid derivative features a unique molecular structure combining an aminocarbonyl group with a phenylbenzoic acid backbone, making it valuable for drug intermediate synthesis and bioconjugation applications. Recent studies highlight its potential in developing targeted therapeutics, particularly in cancer research and inflammatory disease modulation, aligning with growing interest in precision medicine approaches.

The compound's dual functional groups (carboxylic acid and amide) enable diverse chemical modifications, a property frequently searched by researchers exploring structure-activity relationships. Its molecular weight of 241.24 g/mol and moderate polarity make it suitable for HPLC analysis, a common technique discussed in analytical chemistry forums. Industry professionals often inquire about its solubility profile (soluble in DMSO and alkaline aqueous solutions) and storage conditions (recommended at 2-8°C), reflecting practical concerns in laboratory handling.

In pharmaceutical contexts, 4-(3-Aminocarbonylphenyl)benzoic Acid serves as a building block for small molecule inhibitors, particularly those targeting kinase enzymes – a hot topic in drug discovery communities. Its aromatic system allows for π-π stacking interactions, crucial for protein-ligand binding, while the carboxamide group enhances hydrogen bonding capacity. These properties answer frequent queries about molecular recognition principles in medicinal chemistry discussions.

Material scientists value this compound for polymer modification applications, where its rigid aromatic structure can enhance thermal stability of composites. The carboxylic acid moiety facilitates covalent attachment to surfaces, relevant to nanotechnology applications like biosensor development – a trending subject in advanced materials research. Patent analyses reveal growing use in photoactive materials, connecting to renewable energy research interests.

Quality control aspects of CAS No. 199678-18-7 frequently appear in GMP manufacturing discussions, particularly regarding impurity profiling and spectroscopic characterization (FTIR, NMR, MS). The compound's chromatographic behavior and detection methods are common technical queries, reflecting industry needs for analytical method validation. Recent publications emphasize its role in developing fluorescence probes, addressing current interests in bioimaging technologies.

Environmental and green chemistry perspectives on this compound focus on its biodegradation potential and eco-friendly synthesis routes – topics gaining traction in green chemistry initiatives. Computational chemistry studies explore its electronic properties and reactivity indices, providing answers to molecular modeling enthusiasts. The compound's crystal structure analysis contributes to supramolecular chemistry discussions about intermolecular interactions.

Emerging applications in peptide conjugation and biologic-drug hybrids position 4-(3-Aminocarbonylphenyl)benzoic Acid as relevant to biopharmaceutical innovation. Its compatibility with click chemistry reactions addresses frequent technical questions about ligand tethering strategies. Safety data sheets emphasize standard laboratory precautions, while regulatory status inquiries typically focus on REACH compliance and pharmacopeia standards.

The scientific community continues investigating this compound's potential in metal-organic frameworks (MOFs) for gas storage applications, connecting to clean energy research trends. Its spectroscopic signatures serve as educational references in organic chemistry courses, particularly for aromatic compound analysis. Ongoing research explores derivatives for neurological targets, aligning with increased focus on CNS drug development.